Cas no 109193-50-2 (5-(3,5-Dinitrophenyl)-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(3,5-Dinitrophenyl)-1,3,4-thiadiazol-2-amine
• CAS No: 109193-50-2
• MF: C₈H₅N₅O₄S
• MW: 267.221399068832
• CID: 1191186
• PubChem ID: 3385419
• Update Time: 2025-11-02

5-(3,5-Dinitrophenyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, 5-(3,5-dinitrophenyl)-
• AKOS001476884
• STK887533
• MFCD00446614
• BBL020176
• 3-nitro-5-(2-amino-1,3,4-thiadiazolyl)nitrobenzene
• 109193-50-2
• SY318327
• 2-Amino-5-(3,5-dinitrophenyl)-1,3,4-thiadiazole
• 5-(3,5-dinitrophenyl)-1,3,4-thiadiazol-2-amine
• 5-(3,5-Dinitrophenyl)-1,3,4-thiadiazol-2-amine

• Inchi： 1S/C8H5N5O4S/c9-8-11-10-7(18-8)4-1-5(12(14)15)3-6(2-4)13(16)17/h1-3H,(H2,9,11)
• InChI Key： MGRAQFXAIJXZCK-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 267.00635
• Monoisotopic Mass: 267.00622483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 172Ų

Experimental Properties

• PSA: 138.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 5-(3,5-Dinitrophenyl)-1,3,4-thiadiazol-2-amine

Comprehensive Analysis of 5-(3,5-Dinitrophenyl)-1,3,4-thiadiazol-2-amine (CAS No. 109193-50-2): Properties, Applications, and Research Insights

The compound 5-(3,5-Dinitrophenyl)-1,3,4-thiadiazol-2-amine (CAS No. 109193-50-2) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Characterized by its unique thiadiazole core and dinitrophenyl substituent, this compound exhibits remarkable electronic and structural properties, making it a subject of interest for advanced applications. Its molecular formula, C₈H₅N₅O₄S, reflects a balanced combination of nitrogen, oxygen, and sulfur atoms, which contribute to its diverse reactivity and functional versatility.

In recent years, the demand for nitrogen-rich heterocycles like 5-(3,5-Dinitrophenyl)-1,3,4-thiadiazol-2-amine has surged due to their potential in drug discovery and agrochemical development. Researchers have explored its role as a scaffold for bioactive molecules, particularly in designing inhibitors for enzymes involved in inflammatory pathways. The dinitrophenyl group enhances electron-withdrawing effects, which can be leveraged to fine-tune the compound's interactions with biological targets. This aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

From a materials science perspective, CAS 109193-50-2 has been investigated for its photophysical properties. The conjugated system formed by the thiadiazole and dinitrophenyl moieties allows for interesting light absorption and emission characteristics, relevant to organic electronics and sensor technologies. These applications resonate with current industry shifts toward sustainable materials and energy-efficient devices, addressing frequent search queries like "organic compounds for solar cells" or "nitroaromatics in sensors."

Synthetic protocols for 5-(3,5-Dinitrophenyl)-1,3,4-thiadiazol-2-amine typically involve cyclization reactions of thiosemicarbazides with 3,5-dinitrobenzoic acid derivatives, followed by purification via recrystallization. Recent advancements in green chemistry have prompted explorations of solvent-free or catalytic methods to improve yield and reduce environmental impact—a topic frequently searched in academic and industrial forums. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying its purity and structural integrity.

Despite its promising features, handling CAS 109193-50-2 requires adherence to standard laboratory safety protocols due to its nitro-functional groups. Researchers emphasize proper storage conditions (e.g., desiccated, low-temperature environments) to maintain stability. This precautionary note aligns with common search trends around "chemical storage best practices" and "handling nitro compounds safely."

Ongoing studies are evaluating the environmental fate of 5-(3,5-Dinitrophenyl)-1,3,4-thiadiazol-2-amine, particularly its biodegradability and ecotoxicological profile—a critical consideration given the rising focus on green chemistry metrics. Such investigations address frequently asked questions like "biodegradable heterocycles" or "eco-friendly chemical synthesis," reflecting broader societal concerns about sustainable science.

In summary, 5-(3,5-Dinitrophenyl)-1,3,4-thiadiazol-2-amine (CAS No. 109193-50-2) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and sensor technology. Its unique structure and adaptable properties position it as a valuable candidate for future innovations, particularly in contexts demanding high-performance organic materials or targeted bioactive agents. As research progresses, this compound is likely to remain a focal point for interdisciplinary studies bridging chemistry and cutting-edge technology.